Cas no 151157-48-1 (1-(2-fluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-fluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 151157-48-1
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• MDL: MFCD11037020
• CID: 830232
• PubChem ID: 22722124
• Update Time: 2025-04-19

1-(2-fluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)cyclobutanecarboxylic acid
• 1-(2-Fluorophenyl)cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-(2-fluorophenyl)-
• 1-Carboxy-1-(2-fluorophenyl)cyclobutane
• BGA15748
• EN300-207838
• 1-(2-fluorophenyl)cyclobutanecarboxylicacid
• DTXSID80627799
• AKOS010815208
• 1-(2-Fluorophenyl)-cyclobutanecarboxylic acid
• MFCD11037020
• Z825741288
• SY042508
• AS-38974
• 1-2-fluorophenylcyclobutanecarboxylic acid
• CS-0209310
• AB62728
• 151157-48-1
• SCHEMBL5637311
• Cyclobutanecarboxylic acid,1-(2-fluorophenyl)-
• 1-(2-fluorophenyl)cyclobutane-1-carboxylic acid

• MDL： MFCD11037020
• Inchi： 1S/C11H11FO2/c12-9-5-2-1-4-8(9)11(10(13)14)6-3-7-11/h1-2,4-5H,3,6-7H2,(H,13,14)
• InChI Key： SUVDKDZUAMNVGY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 194.07400
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 325.936 ℃ at 760 mmHg
• PSA: 37.30000
• LogP: 2.33200